Cas no 1807284-65-6 (Methyl 4-cyano-3-difluoromethoxy-5-nitrobenzoate)

• Product Name: Methyl 4-cyano-3-difluoromethoxy-5-nitrobenzoate
• CAS No: 1807284-65-6
• MF: C₁₀H₆F₂N₂O₅
• MW: 272.161849498749
• CID: 4953190
• Update Time: 2025-06-16

Methyl 4-cyano-3-difluoromethoxy-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-difluoromethoxy-5-nitrobenzoate

• Inchi： 1S/C10H6F2N2O5/c1-18-9(15)5-2-7(14(16)17)6(4-13)8(3-5)19-10(11)12/h2-3,10H,1H3
• InChI Key： QKAFYTPIPZFBEW-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)OC)C=C(C=1C#N)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 2.2
• Topological Polar Surface Area: 105

Additional information on Methyl 4-cyano-3-difluoromethoxy-5-nitrobenzoate

Methyl 4-cyano-3-difluoromethoxy-5-nitrobenzoate (CAS No. 1807284-65-6): An Overview

Methyl 4-cyano-3-difluoromethoxy-5-nitrobenzoate (CAS No. 1807284-65-6) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its complex functional groups, including a cyano group, a difluoromethoxy moiety, and a nitro group, which collectively contribute to its distinctive properties and reactivity.

The cyano group (CN) is a key feature of this compound, known for its strong electron-withdrawing effect and high reactivity. This group is often used in the synthesis of nitriles, which can be further converted into a variety of useful compounds such as amides, carboxylic acids, and amines. The presence of the cyano group in Methyl 4-cyano-3-difluoromethoxy-5-nitrobenzoate makes it an attractive intermediate for the synthesis of complex molecules with diverse biological activities.

The difluoromethoxy moiety (OCHF₂) is another critical component of this compound. Fluorinated compounds are known for their enhanced stability, lipophilicity, and metabolic resistance, which make them valuable in drug design and development. The difluoromethoxy group can influence the pharmacokinetic properties of a molecule, such as its solubility and permeability, thereby enhancing its therapeutic potential.

The nitro group (NO₂) is a powerful electron-withdrawing group that imparts significant reactivity to the molecule. In pharmaceutical research, nitro-containing compounds are often used as prodrugs or as intermediates in the synthesis of bioactive molecules. The nitro group can be reduced to an amino group under appropriate conditions, which can then be further functionalized to produce a wide range of derivatives with different biological activities.

Recent studies have highlighted the potential of Methyl 4-cyano-3-difluoromethoxy-5-nitrobenzoate in various applications. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as an intermediate in the synthesis of novel antiviral agents. The researchers found that the unique combination of functional groups in this compound allowed for the efficient synthesis of derivatives with potent antiviral activity against several viral strains.

In another study published in Organic Letters, researchers investigated the use of Methyl 4-cyano-3-difluoromethoxy-5-nitrobenzoate as a building block for the synthesis of fluorescent probes. The difluoromethoxy group was found to enhance the fluorescence properties of the resulting compounds, making them suitable for use in bioimaging applications.

The synthetic versatility of Methyl 4-cyano-3-difluoromethoxy-5-nitrobenzoate has also been demonstrated in several other studies. A research team from the University of California reported a novel synthetic route to this compound using palladium-catalyzed cross-coupling reactions. This method provided high yields and excellent purity, making it a practical approach for large-scale production.

In addition to its synthetic applications, Methyl 4-cyano-3-difluoromethoxy-5-nitrobenzoate has shown promise in materials science. A study published in Advanced Materials explored the use of this compound as a precursor for the synthesis of functionalized polymers with enhanced mechanical and thermal properties. The researchers found that the presence of the cyano and difluoromethoxy groups significantly improved the performance of the resulting polymers.

The safety profile of Methyl 4-cyano-3-difluoromethoxy-5-nitrobenzoate is an important consideration for its practical applications. While no specific toxicity data are available for this compound, general safety guidelines for handling organic compounds with similar functional groups should be followed. Proper personal protective equipment (PPE) should be used during handling, and storage conditions should be carefully controlled to prevent degradation or contamination.

In conclusion, Methyl 4-cyano-3-difluoromethoxy-5-nitrobenzoate (CAS No. 1807284-65-6) is a versatile compound with significant potential in various fields. Its unique combination of functional groups makes it an attractive intermediate for synthetic chemistry, drug development, and materials science. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemistry.